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Compound of Interest

Compound Name: SJF620 hydrochloride
Cat. No.: B8143839
Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential logistical and safety information for the proper disposal of
SJF620 hydrochloride (CAS No: 2821938-05-8), a PROTAC BTK degrader. Adherence to
these procedures is critical for maintaining laboratory safety and ensuring environmental
compliance. The primary source for disposal information is the manufacturer's Safety Data
Sheet (SDS), which should always be consulted before handling the chemical.[1]

Pre-Disposal Safety and Handling

Before beginning any disposal procedure, ensure that all appropriate Personal Protective
Equipment (PPE) is in use. This includes, but is not limited to, chemical-resistant gloves, a lab
coat, and protective eyewear. All handling of SJF620 hydrochloride, including preparation for
disposal, should occur within a certified chemical fume hood to prevent inhalation of dust or
aerosols.[2]

Key Handling Precautions:

» Avoid direct contact with skin, eyes, and clothing.[2]
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e Prevent the formation and dispersion of dust.[3]
e Wash hands thoroughly after handling the compound.[3]

e Ensure the work area is well-ventilated.[4]

Chemical Waste Classification

SJF620 hydrochloride must be treated as hazardous chemical waste. Based on general
guidelines for similar hydrochloride salts and quinazoline derivatives, it may be classified as
harmful if swallowed.[3][5] Do not mix this compound with other waste streams unless explicitly
approved by your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Protocol

This protocol outlines the required steps for the safe disposal of pure SJF620 hydrochloride
and contaminated materials.

Experimental Protocol: Chemical Waste Segregation and Disposal
 Isolate Waste:

o Collect all unused or waste SJF620 hydrochloride solid powder in its original container or
a clearly labeled, sealed, and appropriate hazardous waste container.

o Segregate disposable lab supplies (e.g., pipette tips, tubes, gloves) that are grossly
contaminated with SJF620 hydrochloride into a designated, sealed hazardous waste bag
or container.

o Agueous solutions containing SJF620 hydrochloride should be collected in a designated,
sealed, and properly labeled hazardous liquid waste container. Do not pour down the
drain.[6][7]

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "SJF620
hydrochloride,” the CAS number "2821938-05-8," and an estimate of the quantity.
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o Storage:

o Store the sealed waste container in a designated, secure satellite accumulation area for
hazardous waste.

o Ensure the storage area is cool, dry, and away from incompatible materials such as strong
acids, alkalis, or oxidizing agents.[2]

e Arrange for Pickup:

o Contact your institution's EHS or licensed waste disposal contractor to schedule a pickup
for the hazardous waste.[3] Follow all institutional procedures for waste manifest and
handoff.

Spill Management

In the event of a spill, immediate and appropriate action is required to contain the material and
protect personnel.

Experimental Protocol: Small Spill Cleanup

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated, preferably within a fume hood.[2]

o Don PPE: Wear appropriate PPE, including a respirator if indicated by your risk assessment.

[2]

o Containment: Cover the spill with a suitable absorbent material (e.g., vermiculite, sand, or
chemical absorbent pads) to prevent spreading. Avoid raising dust.

o Collection: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container.[2]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent
solution, collecting all cleaning materials as hazardous waste.

o Disposal: Seal and label the waste container and manage it according to the disposal
protocol outlined above.
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Waste Disposal Decision Workflow

The following diagram illustrates the logical steps for managing SJF620 hydrochloride waste
streams in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of SJF620 hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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